Cas no 1116339-56-0 ((4-(Trifluoromethyl)quinolin-2-yl)methanol)

(4-(Trifluoromethyl)quinolin-2-yl)methanol structure
1116339-56-0 structure
Product Name:(4-(Trifluoromethyl)quinolin-2-yl)methanol
CAS No:1116339-56-0
MF:C11H8F3NO
MW:227.18253326416
CID:1040642
PubChem ID:53487057
Update Time:2025-08-01

(4-(Trifluoromethyl)quinolin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-(Trifluoromethyl)quinolin-2-yl)methanol
    • [4-(trifluoromethyl)quinolin-2-yl]methanol
    • 4-(trifluoromethyl)-2-Quinolinemethanol
    • AK103802
    • ANW-64465
    • CTK8C0304
    • KB-207774
    • DB-060109
    • DTXSID40705224
    • (4-(Trifluoromethyl)quinolin-2-yl)methanol ,97%
    • SB71146
    • 1116339-56-0
    • Inchi: 1S/C11H8F3NO/c12-11(13,14)9-5-7(6-16)15-10-4-2-1-3-8(9)10/h1-5,16H,6H2
    • InChI Key: RAISYORPYPURGD-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(CO)N=C2C=CC=CC=12)(F)F

Computed Properties

  • Exact Mass: 227.05579836g/mol
  • Monoisotopic Mass: 227.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.1Ų

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